3-(5-{[(E)-(2-hydroxy-5-methylphenyl)methylidene]amino}-1,3-benzoxazol-2-yl)naphthalen-2-ol

• Molecular Formula: C25H18N2O3
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 3-[5-[(2-hydroxy-5-methylphenyl)methylideneamino]-1,3-benzoxazol-2-yl]naphthalen-2-ol
• InChI: InChI=1S/C25H18N2O3/c1-15-6-8-22(28)18(10-15)14-26-19-7-9-24-21(13-19)27-25(30-24)20-11-16-4-2-3-5-17(16)12-23(20)29/h2-14,28-29H,1H3
• InChI Key: FVVFQMLVRNZJDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C=NC2=CC3=C(C=C2)OC(=N3)C4=CC5=CC=CC=C5C=C4O

Description

3-(5-{[(E)-1-(2-HYDROXY-5-METHYLPHENYL)METHYLIDENE]AMINO}-1,3-BENZOXAZOL-2-YL)-2-NAPHTHOL is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-{[(E)-1-(2-HYDROXY-5-METHYLPHENYL)METHYLIDENE]AMINO}-1,3-BENZOXAZOL-2-YL)-2-NAPHTHOL typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of 2-hydroxy-5-methylbenzaldehyde, which is then reacted with other reagents to form the final product. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques that ensure high yield and purity. These methods often utilize advanced technologies and equipment to control reaction parameters precisely. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(5-{[(E)-1-(2-HYDROXY-5-METHYLPHENYL)METHYLIDENE]AMINO}-1,3-BENZOXAZOL-2-YL)-2-NAPHTHOL undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, pressure, and solvent choice play a critical role in determining the reaction’s outcome and yield .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce quinones, while reduction reactions may yield alcohols or amines .

Scientific Research Applications

3-(5-{[(E)-1-(2-HYDROXY-5-METHYLPHENYL)METHYLIDENE]AMINO}-1,3-BENZOXAZOL-2-YL)-2-NAPHTHOL has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and disease treatment.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(5-{[(E)-1-(2-HYDROXY-5-METHYLPHENYL)METHYLIDENE]AMINO}-1,3-BENZOXAZOL-2-YL)-2-NAPHTHOL involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(5-{[(E)-1-(2-HYDROXY-5-METHYLPHENYL)METHYLIDENE]AMINO}-1,3-BENZOXAZOL-2-YL)-2-NAPHTHOL include:

• 2-Hydroxy-5-methylacetophenone
• 1-Hydroxy-2-acetyl-4-methylbenzene
• 2-Acetyl-4-methylphenol

Uniqueness

What sets 3-(5-{[(E)-1-(2-HYDROXY-5-METHYLPHENYL)METHYLIDENE]AMINO}-1,3-BENZOXAZOL-2-YL)-2-NAPHTHOL apart from these similar compounds is its unique combination of functional groups and its potential for diverse applications. Its structure allows for specific interactions with biological targets, making it a valuable compound for research and development in various fields .